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Compound of Interest

Compound Name: D-Glucose-13C,d2

Cat. No.: B583779 Get Quote

Technical Support Center: D-Glucose-13C,d2
Tracer Experiments
This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for designing, executing, and analyzing data from D-Glucose-13C,d2
stable isotope tracer experiments. It includes troubleshooting advice and frequently asked

questions to address common challenges in metabolic flux analysis.

Experimental & Data Analysis Workflow
The successful execution of a stable isotope tracer experiment requires careful planning and a

systematic data analysis pipeline. The overall process involves introducing a labeled substrate

to a biological system, measuring the isotopic enrichment in downstream metabolites, and

using this information to calculate metabolic fluxes.
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Experimental Phase Analytical Phase

1. Experimental Design
(Select Tracer & Timepoints)

2. Cell Culture &
Tracer Introduction

[U-13C6, 6,6-d2]-D-glucose
3. Metabolic Quenching

(e.g., Cold Methanol) 4. Metabolite Extraction 5. LC-MS/MS Analysis 6. Data Processing

Data Processing & Correction Metabolic Flux Analysis (MFA)

1. Raw MS Data
(e.g., .mzXML)

2. Peak Picking &
Metabolite ID

3. Natural Abundance
Correction

4. Calculate Mass
Isotopomer Distributions (MIDs)

5. Define Metabolic
Network Model

6. Flux Fitting
(Least-Squares Regression)

7. Generate Flux Map &
Statistical Analysis
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To cite this document: BenchChem. [Data analysis workflow for D-Glucose-13C,d2 tracer
experiments.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583779#data-analysis-workflow-for-d-glucose-13c-
d2-tracer-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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